molecular formula C12H14N4O B8460896 5'-Methylspiro[chromane-4,2'-imidazole]-4',6-diamine

5'-Methylspiro[chromane-4,2'-imidazole]-4',6-diamine

Cat. No. B8460896
M. Wt: 230.27 g/mol
InChI Key: BLVGFLJUVIRTQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5'-Methylspiro[chromane-4,2'-imidazole]-4',6-diamine is a useful research compound. Its molecular formula is C12H14N4O and its molecular weight is 230.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5'-Methylspiro[chromane-4,2'-imidazole]-4',6-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5'-Methylspiro[chromane-4,2'-imidazole]-4',6-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5'-Methylspiro[chromane-4,2'-imidazole]-4',6-diamine

Molecular Formula

C12H14N4O

Molecular Weight

230.27 g/mol

IUPAC Name

5'-methylspiro[2,3-dihydrochromene-4,2'-imidazole]-4',6-diamine

InChI

InChI=1S/C12H14N4O/c1-7-11(14)16-12(15-7)4-5-17-10-3-2-8(13)6-9(10)12/h2-3,6H,4-5,13H2,1H3,(H2,14,16)

InChI Key

BLVGFLJUVIRTQR-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2(CCOC3=C2C=C(C=C3)N)N=C1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-bromo-5′-methylspiro[chroman-4,2′-imidazol]-4′-amine (Intermediate 4, 115 mg, 0.39 mmol), trans-4-hydroxy-L-proline (51 mg, 0.39 mmol), CuI (37 mg, 0.20 mmol), and K2CO3 (162 mg, 1.17 mmol) in DMSO (0.9 mL) was stirred at r.t. for 15 min. Ammonia, (30-33% in H2O, 0.37 mL, 5.86 mmol) was added and the mixture was subjected to microwave irradiation at 110° C. for 3 h. The mixture was diluted with DMSO and water and filtered through a pad of diatomaceous earth. NaCl (s) was added and the aqueous mixture was extracted with EtOAc (5×35 mL). The combined organic phases were dried (Na2SO4) and evaporated to give a crude product which was purified by flash chromatography (4 g silica, eluent: CHCl3/(MeOH/NH3) gradient) affording the title compound (59 mg, 65% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 1.76-1.92 (m, 2 H), 2.19 (s, 3 H), 4.18-4.34 (m, 2 H), 4.45 (br. s., 2H), 5.69 (d, 1 H), 6.35 (dd, 1 H), 6.45 (br. s., 2 H), 6.50 (d, 1 H); MS (ES−) m/z 231 [M+H]+.
Quantity
115 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
51 mg
Type
reactant
Reaction Step One
Name
Quantity
162 mg
Type
reactant
Reaction Step One
Name
Quantity
0.9 mL
Type
solvent
Reaction Step One
Name
Quantity
37 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
65%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.